Journal Name:Innovative Food Science & Emerging Technologies
Journal ISSN:1466-8564
IF:7.104
Journal Website:http://www.elsevier.com/wps/find/journaldescription.cws_home/620381/description#description
Year of Origin:2000
Publisher:Elsevier BV
Number of Articles Per Year:208
Publishing Cycle:Quarterly
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International Approach to Well Integrity
Innovative Food Science & Emerging Technologies ( IF 7.104 ) Pub Date: 2023-07-25 , DOI: 10.1007/s10553-023-01548-y
The article covers aspects of the regulatory requirements to well integrity in such countries as Norway, Australia and USA. It also discusses cumulative risk assessment of well integrity in the operate phase of the lifecycle of the wells. The scope of the article primarily addresses offshore wells (both subsea and platform wells), however the same principles could be applied to the onshore wells. Commonly, the cumulative risk assessment covers only the status of the well barriers, excluding risks associated with the status of the interfacing systems. The article covers the methodic of the cumulative risk assessment which includes system interfaces external to well boundaries and which could be modified to address the specificity of each asset and corresponding risks. The article provides the design of an integrated cumulative risk assessment methodology.
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Research to Identify Factors Influencing the Country’s Energy Security Based on Text Data Mining Technology
Innovative Food Science & Emerging Technologies ( IF 7.104 ) Pub Date: 2023-06-09 , DOI: 10.1007/s10553-023-01539-z
Energy security is a global and strategic national economic and social development issue. It is one of the most urgent challenges in global development. This study takes China as an example to identify the influencing factors of energy security comprehensively. Using natural language processing, social network analysis, and machine learning methods to mine the authoritative media network news text to identify the influencing factors of energy security and their relationships more objectively, comprehensively, and accurately. Seven major energy security themes are proposed. This study provided a reference for risk management and establishing an energy security prediction and early warning mechanism.
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Study on Plugging Mechanism of Gel Plugging Agent in Fractured Carbonate Oil Reservoirs
Innovative Food Science & Emerging Technologies ( IF 7.104 ) Pub Date: 2023-07-27 , DOI: 10.1007/s10553-023-01552-2
Estimates show that carbonate reservoirs contribute to 60% of the world’s total oil and gas production, where fractured reservoir bodies are the most widely and commonly distributed. Among all materials for plugging fractured reservoir bodies, gel plugging agent is very suitable, for which can solve the problems of rapid increase of water cut and rapid production reduction of wells. However, the plugging mechanism of gel plugging agent in fractured carbonate oil reservoir is still unclear. In this paper, AM/AMPS phenolic gel was prepared. Besides, a microscopic visualization research system of fractured-vuggy carbonate reservoirs was designed and established independently, and the fractured core model was self-made. Through the core flow test and microscopic visualization experiment, the plugging performance and mechanism of gel plugging agent in fractured carbonate oil reservoir were thorughly studied. The results demonstrated that AM/AMPS phenolic gel has selective plugging performance in fractures. After the system is gelled, it mainly plugs the water-bearing layer, with a water plugging rate as high as 99.82 %, and basically does not plug the oil-bearing layer, with an oil plugging rate of only 11.7%. It can be known that gel plugging agent has a plugging mechanism of mainly “inhibiting high-permeability reservoirs and unclogging low-permeability reservoirs”, and it is characterized by “plugging without stopping”. As a result, it can slowly migrate through high-permeability reservoirs and form a re-plugging.
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Study on Wettability and Static Imbibition Law of Tight Reservoir Based on Nuclear Magnetic Resonance Test
Innovative Food Science & Emerging Technologies ( IF 7.104 ) Pub Date: 2023-06-06 , DOI: 10.1007/s10553-023-01537-1
The research on tight oil is one of the hot spots nowadays. China has rich tight oil resources, with a wide distribution range and great development potential. For tight reservoirs, this paper proposes a method to test the rock wettability of tight reservoirs using the nuclear magnetic resonance (NMR) technology. Based on the idea of combining the NMR technology with indoor physical simulation, and on the basis of T2 relaxation time, the mixed wettability index is calculated through the limit of T2 relaxation time of 1 ms to evaluate the wettability of tight reservoirs. The design contrast experiment has studied the influence of wettability on the imbibition law, and concluded that the imbibition rate of hydrophilic rock samples is higher than that of lipophilic rock samples, but the ultimate recovery rate of lipophilic rock samples is higher than that of hydrophilic rock samples, which provides a basis for the development of tight reservoirs.
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Predicting the Distribution of Calcareous Glutenite in a Particular Formation
Innovative Food Science & Emerging Technologies ( IF 7.104 ) Pub Date: 2023-07-27 , DOI: 10.1007/s10553-023-01562-0
Mahu oilfield is the largest tight glutenite oilfield discovered in China, with a reserve of 1 billion tons, and has a good development prospect. However, the tight glutenite reservoir is characterized by strong heterogeneity, low porosity and low permeability, and is difficult to develop. Calcareous conglomerate was encountered during drilling in many reservoirs of Baikouquan Formation in the fault block of the Xia 72 well in the Ma 13 well block of the Mabei Oilfield, resulting in the deterioration of the physical properties of the reservoir and the decrease of gas logging or oil content, which not only reduced the formation drilling encounter rate, but also affected the later deployment of horizontal wells. The genesis, identification and distribution of the calcareous glutenite of the Baikouquan Formation in Mahu Depression were studied based on core data, thin section identification data, logging data and seismic data. The results show that the study area has a good combination of upper and lower strata which supplied both material and environmental conditions for the formation of calcareous glutenite. The calcareous cements of the calcareous glutenite were formed in the late stage of diagenesis, and their distribution are mainly controlled by sedimentary facies and early faults. The calcareous glutenites have bright-point reflection characteristics in seismic, and their distribution characteristics can be accurately reflected by the maximum amplitude attribute.
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Research on Steam Simulation of the Formation and Gasification of Siliceous Rocks
Innovative Food Science & Emerging Technologies ( IF 7.104 ) Pub Date: 2023-07-26 , DOI: 10.1007/s10553-023-01551-3
The Nadan-Hatada formation developed during the Neogene Jurasic period and has been confirmed to contain light hydrocarbons. Through gold tube thermal simulation experiments, thermal degradation components analysis, and carbon isotope analysis, samples of shale from the Green River Formation in the Utah Basin and the Woodford Shale in Oklahoma were compared. The results showed that the gaseous hydrocarbons in the shale thermal degradation products mainly originated from the initial cracking of organic matter and the secondary cracking of liquid hydrocarbons. When the rumenite content was greater than 1%, the contribution of secondary cracking of liquid hydrocarbons to gaseous hydrocarbons was significant. The production of gaseous and liquid hydrocarbons in shale and stony shale thermal degradation products was mainly controlled by the type of organic matter. The highest gaseous and liquid hydrocarbon production was observed in the I type of mudstone, while the lowest was in the III type of stony shale. The δ13C value of gaseous hydrocarbons in the I type of mudstone showed a local inversion when the rumenite content was less than 1.2%. This may be an indicator of low thermal evolution degree of I type of mudstone and the secondary cracking of liquid hydrocarbons into gases.
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Composite Fibers with Phase-Change Properties as Thermoregulating Additives to Dry Mortar Mixes with the Possibility of Bimodal Heating
Innovative Food Science & Emerging Technologies ( IF 7.104 ) Pub Date: 2023-07-24 , DOI: 10.1007/s10553-023-01545-1
The possibility of using composite fibers with phase change properties as a thermoregulating additive to dry building mixes (mortar mix) with the possibility of accumulating thermal energy under the action of sunlight and a high-frequency alternating magnetic field is studied. Composite fibers were obtained by adsorption of the organic phase-change material eicosane on fibers of microfibrillar cellulose modified with magnetite nanoparticles. The obtained composites demonstrated specific values of stored thermal energy in the range of 129-148 J/g, depending on the content of eicosane in their composition. It is shown that the addition of 10–15% wt. of composite fibers to the dry building mix makes it possible to store and release thermal energy in hardened samples in a temperature range of 27-43°C, corresponding to melting and crystallization of the eicosane in the structure of the composite fibers. It was shown that addition of the composites affects the dynamics of heating under the action of artificial sunlight and subsequent cooling: the samples with added fiber showed more intense heating and slower cooling compared with control samples when the temperature reached 35°C. Samples of the hardened mixture with addition of the composite fibers also exhibited the ability to accumulate thermal energy when exposed to a high-frequency alternating magnetic field with its subsequent sustained removal.
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Application of GC/MS for Determination of the Content of Organochlorine Compounds in Chemical Reagents
Innovative Food Science & Emerging Technologies ( IF 7.104 ) Pub Date: 2023-06-05 , DOI: 10.1007/s10553-023-01526-4
Feasibility was demonstrated for the use of CG/MS for determining the content of organochlorine compounds in chemical reagents. The analysis of a model mixture of organochlorine compounds indicated the optimal conditions for the CG/MS procedure and isooctane as the best solvent for carrying out the extraction. Calibration curves in the selected ion monitoring (SIM) mode were constructed for each individual compound. Depending on the physicochemical characteristics of the chemical reagent, various approaches were proposed for sample preparation involving dilution and/or extraction. For analysis of chemical reagents having a strong hydrocarbon background in the full ion current scanning mode, the identification of organochlorine compounds and subsequent quantitative determination were carried out using mass fragmentograms. The efficiency of these procedures was estimated by assessing the completeness of extraction by adding a marker to the working solution and evaluating the results relative to the extent of extraction.
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Trace Elements in Bitumoids from Crystalline Basement Rocks of the South-Tatarian Arch
Innovative Food Science & Emerging Technologies ( IF 7.104 ) Pub Date: 2023-04-15 , DOI: 10.1007/s10553-023-01501-z
The trace element composition of bitumoids extracted from Archean crystalline basement rocks uncovered by the 20009-Novolkhovskaya borehole was studied. It was established that the rocks of the Bolshechermshanskaya series are characterized by a higher content of hydrocarbons in comparison with those of the Otradnenskaya series. The trace element composition was examined separately in chloroform and alcohol-benzene extracts. The rocks of the Bolshechermshanskaya series contain organic matter in higher amounts. Bitumoids extracted from the rocks of the Otradnenskaya series are characterized by higher concentrations of trace elements.
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Experimental Research on the Impregnated Diamond Bit Wear Model
Innovative Food Science & Emerging Technologies ( IF 7.104 ) Pub Date: 2023-04-15 , DOI: 10.1007/s10553-023-01509-5
The low rate of penetration (ROP) and severe wear of polycrystalline diamond compact (PDC) bits are one of the main problems restricting the exploration of deep oil and gas resources when drilling strongly abrasive formations. As a rock-breaking tool that breaks rocks in the way of diamond exposure, the impregnated diamond bit has the characteristics of high stability, long service life and high drilling speed, which are considered to improve the drilling efficiency of strong abrasive formations. one of the effective ways. However, the drilling parameters and rock abrasiveness of the impregnated drill bit have a very significant impact on the wear rate of the impregnated diamond bit. If the drilling parameters are not designed properly, the bit will be severely worn and the service life will be too low. At the same time, there is a lack of research on the wear equation of diamond-impregnated drill bits, which cannot predict the wear rate of the drill bit and the life of the drill bit well. Therefore, this paper analyzes and summarizes the experimental data of the influence law of drilling parameters and rock abrasiveness coefficient on the wear of impregnated diamond bits, and establishes a formula based on the quantitative relationship between wear rate and WOB per unit area, rotary speed and rock abrasiveness. The impregnated diamond bit wear model provides a theoretical basis for the life prediction of the impregnated diamond bit in field drilling operation.
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